Cas no 23384-73-8 (3',4'-DIFLUOROBUTYROPHENONE)

• Product Name: 3',4'-DIFLUOROBUTYROPHENONE
• CAS No: 23384-73-8
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD02871631
• CID: 5223560
• PubChem ID: 3382552
• Update Time: 2026-03-07

3',4'-DIFLUOROBUTYROPHENONE Chemical and Physical Properties

Names and Identifiers

• 3',4'-DIFLUOROBUTYROPHENONE

• MDL： MFCD02871631
• Inchi： 1S/C10H10F2O/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h4-6H,2-3H2,1H3
• InChI Key： GROFFNSTIZPJQF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(=O)CCC

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3',4'-DIFLUOROBUTYROPHENONE

Comprehensive Analysis of 3',4'-Difluorobutyrophenone (CAS No. 23384-73-8): Properties, Applications, and Industry Insights

3',4'-Difluorobutyrophenone (CAS No. 23384-73-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. As a fluorinated ketone derivative, it serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. The presence of fluorine atoms at the 3' and 4' positions enhances its reactivity and stability, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3',4'-Difluorobutyrophenone has surged, driven by their role in optimizing drug pharmacokinetics. Researchers frequently search for "fluorine in medicinal chemistry" or "advantages of fluorinated intermediates," reflecting the growing interest in this niche. The compound's CAS No. 23384-73-8 is often queried in databases for patent literature and synthetic routes, underscoring its industrial relevance.

From a structural perspective, 3',4'-Difluorobutyrophenone features a butyrophenone backbone with two strategically placed fluorine atoms. This configuration influences its electronic properties and lipophilicity, critical factors in drug design. Studies highlight its utility in constructing heterocyclic frameworks, a hot topic in "fragment-based drug discovery" discussions. Its compatibility with cross-coupling reactions further expands its applicability in catalysis and API synthesis.

The compound's synthesis typically involves Friedel-Crafts acylation of difluorobenzene derivatives, a process optimized for high yield and purity. Industry professionals often explore "scalable synthesis of fluoroketones" or "green chemistry approaches" to improve production efficiency. Notably, 3',4'-Difluorobutyrophenone aligns with trends toward sustainable fluorination, a key focus in modern process chemistry.

Beyond pharmaceuticals, 3',4'-Difluorobutyrophenone finds niche applications in advanced material science. Its ability to modify polymer properties attracts research in "fluorinated coatings" and "high-performance materials." The compound's thermal stability and electrochemical behavior are also under investigation for energy storage applications, resonating with searches like "fluoroketones in battery tech."

Quality control of CAS No. 23384-73-8 requires rigorous analytical validation, with HPLC and GC-MS being standard techniques. Discussions on "impurity profiling" and "regulatory compliance" frequently reference such fluorinated building blocks. The compound's spectral data (NMR, IR) is extensively documented to support structure-activity relationship studies.

In conclusion, 3',4'-Difluorobutyrophenone exemplifies the intersection of fluorine chemistry and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to functional materials—position it as a compound of enduring scientific and commercial value. As research trends evolve toward targeted fluorination and green synthesis, this molecule will likely remain a focal point in both academic and industrial settings.